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Compound of Interest

Compound Name: (1S)-1-(piperidin-4-yl)ethan-1-ol

Cat. No.: B3271336

An In-depth Technical Guide to (1S)-1-(piperidin-4-yl)ethan-1-ol

This guide provides an in-depth look at the physicochemical properties of (1S)-1-(piperidin-4-
yl)ethan-1-ol, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental molecular characteristics of (1S)-1-(piperidin-4-yl)ethan-1-ol are
summarized below. These properties are essential for a variety of applications, from
experimental design to computational modeling.

Property Value

Molecular Formula C7H1sNO

Molecular Weight 129.2 g/mol

CAS Number 6457-48-3 (for the non-stereospecific form)

Representative Experimental Protocol

Objective: To determine the molecular weight and purity of (1S)-1-(piperidin-4-yl)ethan-1-ol
using Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:
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e (1S)-1-(piperidin-4-yl)ethan-1-ol sample

o Acetonitrile (ACN), LC-MS grade

o Water, LC-MS grade

e Formic acid (FA), LC-MS grade

e C18 reverse-phase HPLC column (e.g., 2.1 mm x 50 mm, 1.8 pm particle size)

e LC-MS system (e.g., Agilent 1290 Infinity Il LC coupled with a 6545XT AdvanceBio Q-TOF)
Methodology:

e Sample Preparation:

o Prepare a 1 mg/mL stock solution of (1S)-1-(piperidin-4-yl)ethan-1-ol in a 50:50 mixture
of ACN and water.

o From the stock solution, prepare a 10 pg/mL working solution using the same solvent
mixture.

e Liquid Chromatography (LC) Conditions:
o Mobile Phase A: Water with 0.1% Formic Acid
o Mobile Phase B: Acetonitrile with 0.1% Formic Acid
o Gradient:

0-1 min: 5% B

1-5 min: 5% to 95% B

5-6 min: 95% B

6-6.1 min: 95% to 5% B

6.1-8 min: 5% B
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o Flow Rate: 0.4 mL/min
o Column Temperature: 40 °C

o Injection Volume: 1 uL

e Mass Spectrometry (MS) Conditions:
o lonization Mode: Electrospray lonization (ESI), Positive
o Mass Range: 50-500 m/z
o Capillary Voltage: 3500 V
o Nozzle Voltage: 500 V
o Gas Temperature: 325 °C
o Drying Gas Flow: 8 L/min
o Sheath Gas Temperature: 350 °C
o Sheath Gas Flow: 11 L/min
o Data Analysis:
o The retention time of the major peak in the chromatogram is used to assess purity.

o The mass spectrum of the major peak is analyzed to confirm the molecular weight. The
expected [M+H]* ion for C7H1sNO is m/z 130.12.

Workflow and Process Visualization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a novel chemical entity such as (1S)-1-(piperidin-4-yl)ethan-1-ol.
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Caption: General workflow for physicochemical characterization of a novel compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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